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Compound of Interest

Compound Name:
2-(4-

Bromophenyl)ethanethioamide

Cat. No.: B133593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and suppliers

of the chemical compound 2-(4-Bromophenyl)ethanethioamide, identified by CAS number

147111-30-6. This document is intended to serve as a foundational resource for professionals

in research and development who may be considering this molecule for their work.

Core Properties
The fundamental chemical and physical properties of 2-(4-Bromophenyl)ethanethioamide
are summarized below. These details are essential for experimental design, safety

assessment, and data interpretation.
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Property Value Source

CAS Number 147111-30-6 [1][2][3][4]

IUPAC Name
2-(4-

bromophenyl)ethanethioamide
[3]

Synonyms
2-(4-

Bromophenyl)thioacetamide
[3][5]

Molecular Formula C8H8BrNS [4]

Molecular Weight 230.13 g/mol [3]

Physical Form White solid [3]

Purity Typically ≥95% [6]

Storage Temperature Room temperature [3][4]

InChI Key
YAXPTWNWOBQNPG-

UHFFFAOYSA-N
[3]

Safety and Handling
Safety is paramount when working with any chemical compound. The following table

summarizes the key safety information for 2-(4-Bromophenyl)ethanethioamide, based on

available Safety Data Sheets (SDS).
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Safety Aspect Information Source

GHS Pictograms GHS07 (Exclamation mark) [3]

Signal Word Warning [3]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled. H315: Causes

skin irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[3]

Precautionary Statements

P261: Avoid breathing dust.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3]

Experimental Protocols and Applications
A thorough review of scientific literature and public databases reveals a notable absence of

published experimental protocols or detailed applications for 2-(4-
Bromophenyl)ethanethioamide (CAS 147111-30-6). There are no specific signaling

pathways or mechanisms of action associated with this compound in the available literature.

This suggests that it is likely a novel or largely uncharacterized research chemical.

For scientists and researchers encountering such a compound, a generalized workflow is

essential for its initial characterization and safety assessment. The following diagrams illustrate

logical workflows for these processes.
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Generalized Workflow for Novel Compound Characterization

Initial Assessment

Decision Point

Obtain Compound
(CAS 147111-30-6)

Literature & Patent
Review

SDS Analysis

Purity Assessment
(e.g., HPLC, LC-MS)

Informed by Safety Data

Structural Confirmation
(e.g., NMR, MS)

Solubility Testing
(Aqueous & Organic)

Cytotoxicity Assay
(e.g., MTT, CellTiter-Glo)

Target-Based Assay
(If Putative Target Exists)

Phenotypic Screen
(e.g., Cell Morphology)

Proceed with
Further Studies?

Click to download full resolution via product page

Caption: A generalized experimental workflow for the initial characterization of a novel research

chemical.
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Logical Workflow for Chemical Safety Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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